Cas no 1482358-95-1 (3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol)

• Product Name: 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol
• CAS No: 1482358-95-1
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 5180432
• PubChem ID: 66161246
• Update Time: 2025-06-07

3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(2-bromo-5-chlorophenyl)methyl]amino]-
• 3-((2-Bromo-5-chlorobenzyl)amino)propan-1-ol
• 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol

• Inchi： 1S/C10H13BrClNO/c11-10-3-2-9(12)6-8(10)7-13-4-1-5-14/h2-3,6,13-14H,1,4-5,7H2
• InChI Key： BTQWZOLPWKPTQE-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1=CC(Cl)=CC=C1Br

Additional information on 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol

Chemical Profile of 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol (CAS No. 1482358-95-1)

3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol, identified by its CAS number 1482358-95-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic substituent and an amine functional group, has garnered attention due to its potential applications in drug development and molecular research.

The structural framework of 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol comprises a propyl chain terminated with a hydroxyl group, linked to an amine moiety that further connects to a brominated and chlorinated phenyl ring. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex pharmaceutical entities.

In recent years, the compound has been explored for its pharmacological properties. The presence of both bromine and chlorine atoms on the aromatic ring enhances its reactivity, making it a valuable precursor in the synthesis of heterocyclic compounds. These derivatives are of particular interest in medicinal chemistry due to their ability to modulate biological pathways.

One of the most compelling aspects of 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol is its role in the development of novel therapeutic agents. Researchers have utilized this compound as a building block for molecules targeting various diseases, including cancer and inflammatory disorders. The bromo and chloro substituents facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of diverse pharmacophores.

The compound's potential in oncology is particularly noteworthy. Studies have demonstrated that derivatives of this molecule can interfere with key signaling pathways involved in tumor growth and progression. By acting as modulators of these pathways, such compounds hold promise for the development of next-generation anticancer therapies. The hydroxyl group at the end of the propyl chain also provides a site for further functionalization, enabling the creation of prodrugs or analogs with enhanced pharmacokinetic profiles.

Beyond oncology, 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol has shown promise in the treatment of inflammatory diseases. Its structural features allow it to interact with various enzymes and receptors involved in inflammation, potentially offering relief for conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune its chemical properties through derivatization makes it a flexible tool for medicinal chemists.

The synthesis of 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences, including bromination and chlorination of the phenyl ring followed by nucleophilic substitution reactions to introduce the amine and hydroxyl groups. Advances in synthetic methodologies have enabled more efficient production methods, reducing costs and improving scalability.

In conclusion, 3-{(2-bromo-5-chlorophenyl)methylamino}propan-1-ol (CAS No. 1482358-95-1) represents a critical compound in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.